Cas no 2229651-64-1 (5-bromo-2-(2-nitroethenyl)pyrimidine)

• Product Name: 5-bromo-2-(2-nitroethenyl)pyrimidine
• CAS No: 2229651-64-1
• MF: C₆H₄BrN₃O₂
• MW: 230.018859863281
• CID: 6129488
• PubChem ID: 165712130
• Update Time: 2025-06-15

5-bromo-2-(2-nitroethenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2-nitroethenyl)pyrimidine
• 2229651-64-1
• EN300-1925634

• Inchi： 1S/C6H4BrN3O2/c7-5-3-8-6(9-4-5)1-2-10(11)12/h1-4H/b2-1+
• InChI Key： ZEUOVJZOWZJXET-OWOJBTEDSA-N
• SMILES： BrC1C=NC(/C=C/[N+](=O)[O-])=NC=1

Computed Properties

• Exact Mass: 228.94869g/mol
• Monoisotopic Mass: 228.94869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.6Ų

Additional information on 5-bromo-2-(2-nitroethenyl)pyrimidine

Comprehensive Overview of 5-bromo-2-(2-nitroethenyl)pyrimidine (CAS No. 2229651-64-1)

5-bromo-2-(2-nitroethenyl)pyrimidine (CAS No. 2229651-64-1) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromo and nitroethenyl functional groups, serves as a versatile intermediate in organic synthesis. Its unique molecular structure makes it a valuable building block for developing novel bioactive molecules, particularly in the fields of drug discovery and crop protection.

In recent years, the demand for pyrimidine derivatives has surged due to their widespread applications in medicinal chemistry. Researchers are particularly interested in 5-bromo-2-(2-nitroethenyl)pyrimidine for its potential role in designing kinase inhibitors and antimicrobial agents. The compound's nitroethenyl moiety is known to enhance electrophilic reactivity, making it a key candidate for click chemistry and other advanced synthetic methodologies.

The synthesis of 5-bromo-2-(2-nitroethenyl)pyrimidine typically involves halogenation and nitroalkene formation steps, which are optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its structural integrity. Given its relevance in modern research, this compound is often referenced in studies exploring structure-activity relationships (SAR) and molecular docking simulations.

From an industrial perspective, CAS No. 2229651-64-1 is increasingly sought after by manufacturers of fine chemicals and custom synthesis providers. Its compatibility with green chemistry principles, such as solvent-free reactions and catalytic processes, aligns with the growing emphasis on sustainable practices. This has led to a rise in search queries like "eco-friendly synthesis of 5-bromo-2-(2-nitroethenyl)pyrimidine" and "applications of nitroethenyl pyrimidines," reflecting user interest in both performance and environmental impact.

In the context of AI-driven drug discovery, 5-bromo-2-(2-nitroethenyl)pyrimidine is frequently analyzed for its pharmacophore features. Computational models predict its binding affinity with various biological targets, accelerating the identification of lead compounds. This synergy between experimental and in silico approaches has made it a hotspot in cheminformatics research, as evidenced by trending topics like "machine learning in pyrimidine derivative optimization."

Quality control protocols for CAS No. 2229651-64-1 adhere to stringent international standards, ensuring batch-to-batch consistency. Regulatory compliance, particularly in regions like the U.S. FDA and European EMA, further underscores its suitability for preclinical development. Frequently asked questions such as "stability of 5-bromo-2-(2-nitroethenyl)pyrimidine under storage conditions" highlight user concerns about practical handling.

Looking ahead, the versatility of 5-bromo-2-(2-nitroethenyl)pyrimidine positions it as a cornerstone in interdisciplinary research. Whether in catalysis, material science, or bioconjugation, its adaptability continues to inspire innovation. As the scientific community explores new frontiers, this compound remains a testament to the enduring relevance of heterocyclic chemistry in addressing global challenges.